Cas no 75178-05-1 (3-Fluoro-N-[1-(methylsulfanyl)-2-nitroethenyl]aniline)

• Product Name: 3-Fluoro-N-[1-(methylsulfanyl)-2-nitroethenyl]aniline
• CAS No: 75178-05-1
• MF: C₉H₉FN₂O₂S
• MW: 228.243364095688
• CID: 2801084
• PubChem ID: 71401950
• Update Time: 2025-04-21

3-Fluoro-N-[1-(methylsulfanyl)-2-nitroethenyl]aniline Chemical and Physical Properties

Names and Identifiers

• DTXSID30822959
• 3-Fluoro-N-[1-(methylsulfanyl)-2-nitroethenyl]aniline
• 75178-05-1

• Inchi： 1S/C9H9FN2O2S/c1-15-9(6-12(13)14)11-8-4-2-3-7(10)5-8/h2-6,11H,1H3
• InChI Key： PPIKETTWMHMBKM-UHFFFAOYSA-N
• SMILES： S(C)C(=C[N+](=O)[O-])NC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 228.03687687Da
• Monoisotopic Mass: 228.03687687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 83.2Ų